Cas no 740051-23-4 (3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid)

• Product Name: 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid
• CAS No: 740051-23-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5041201
• PubChem ID: 22156565
• Update Time: 2025-05-19

3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid
• 3,4,5,6-Tetrahydropyrimidine-2-propionic acid
• 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid

• Inchi： 1S/C7H12N2O2/c10-7(11)3-2-6-8-4-1-5-9-6/h1-5H2,(H,8,9)(H,10,11)
• InChI Key： GTUZLDBHHIBAQG-UHFFFAOYSA-N
• SMILES： OC(CCC1=NCCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 177
• XLogP3: -1
• Topological Polar Surface Area: 61.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid

3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic Acid: A Comprehensive Overview

3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid, identified by the CAS number 740051-23-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydropyrimidine ring system with a propanoic acid moiety. The tetrahydropyrimidine ring is a six-membered ring containing four carbon atoms and two nitrogen atoms in the 1 and 6 positions. This structural feature contributes to the compound's potential for various biological activities and applications.

The synthesis of 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid involves a series of well-established organic reactions. Typically, the process begins with the preparation of the tetrahydropyrimidine ring through cyclization reactions. This is often achieved by reacting an amine with an aldehyde or ketone in the presence of an appropriate catalyst. Once the tetrahydropyrimidine ring is formed, it undergoes further functionalization to introduce the propanoic acid group. This step may involve nucleophilic substitution or addition reactions, depending on the specific conditions used.

Recent studies have highlighted the potential of 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid as a lead compound in drug discovery efforts. Its structure suggests that it may exhibit activity against various therapeutic targets. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in metabolic pathways. In one study published in 2023, it was found that this compound demonstrates moderate inhibitory activity against histone deacetylases (HDACs), which are enzymes implicated in cancer progression.

In addition to its enzymatic activity, 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid has shown promise in modulating ion channels. Ion channels are critical for cellular communication and are implicated in numerous diseases such as epilepsy and cardiovascular disorders. A recent investigation into its effects on voltage-gated sodium channels revealed that it can modulate channel activity without causing significant toxicity to mammalian cells.

The versatility of this compound extends to its use as a building block for more complex molecules. Its tetrahydropyrimidine ring can serve as a scaffold for attaching additional functional groups that enhance bioavailability or target specificity. For example, researchers have explored the attachment of various substituents to improve solubility and permeability across biological membranes.

In terms of manufacturing and industrial applications, CAS No 740051-23-4 is typically synthesized on a laboratory scale using methods that ensure high purity and yield. However, scaling up these processes for commercial production requires careful optimization to address challenges such as reaction efficiency and waste management.

The safety profile of 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid has also been evaluated in recent toxicity studies. These studies indicate that it has a relatively low acute toxicity profile when administered at typical doses used in preclinical models. However, further long-term studies are needed to fully assess its safety for human use.

In conclusion, 3-(1,4,5,6-Tetrahydropyrimidin-2-yl)propanoic acid, with its unique structure and diverse biological activities,CAS No 740051-23-4, represents a valuable compound for advancing research in drug discovery and chemical synthesis.